Cas no 1000526-63-5 (4-Methyl-3-(trifluoromethyl)phenylacetonitrile)

• Product Name: 4-Methyl-3-(trifluoromethyl)phenylacetonitrile
• CAS No: 1000526-63-5
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• MDL: MFCD09832291
• CID: 3165590
• PubChem ID: 46737523
• Update Time: 2025-04-21

4-Methyl-3-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethyl)phenylacetonitrile
• FAFXSMKZLPNZEQ-UHFFFAOYSA-N
• SCHEMBL20214380
• EN300-2007254
• 1000526-63-5
• 2-(4-Methyl-3-(trifluoromethyl)phenyl)acetonitrile
• MFCD09832291
• CS-0439574
• JS-4584
• 2-[4-methyl-3-(trifluoromethyl)phenyl]acetonitrile
• AKOS006281168

• MDL： MFCD09832291
• Inchi： 1S/C10H8F3N/c1-7-2-3-8(4-5-14)6-9(7)10(11,12)13/h2-3,6H,4H2,1H3
• InChI Key： FAFXSMKZLPNZEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 199.06088375Da
• Monoisotopic Mass: 199.06088375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų